Cas no 1349699-84-8 ((3R)-N-(oxetan-3-yl)piperidin-3-amine)

• Product Name: (3R)-N-(oxetan-3-yl)piperidin-3-amine
• CAS No: 1349699-84-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 2625222
• PubChem ID: 56604374
• Update Time: 2025-11-02

(3R)-N-(oxetan-3-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-N-(oxetan-3-yl)piperidin-3-amine
• (R)-N-(Oxetan-3-yl)piperidin-3-amine
• KS-6956
• 1349699-84-8
• CS-0445018
• AKOS025296362

• MDL： N/A
• Inchi： 1S/C8H16N2O/c1-2-7(4-9-3-1)10-8-5-11-6-8/h7-10H,1-6H2/t7-/m1/s1
• InChI Key： BRRHUVVCEWRMCS-SSDOTTSWSA-N
• SMILES： O1CC(C1)N[C@H]1CNCCC1

Computed Properties

• Exact Mass: 156.126263138Da
• Monoisotopic Mass: 156.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 33.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on (3R)-N-(oxetan-3-yl)piperidin-3-amine

Comprehensive Overview of (3R)-N-(oxetan-3-yl)piperidin-3-amine (CAS No. 1349699-84-8): Properties, Applications, and Research Insights

The compound (3R)-N-(oxetan-3-yl)piperidin-3-amine (CAS No. 1349699-84-8) is a chiral amine derivative featuring a unique structural combination of a piperidine ring and an oxetane moiety. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The stereochemistry at the 3-position of the piperidine ring (3R configuration) is particularly noteworthy, as it often influences biological activity and binding affinity to target proteins.

Recent studies highlight the growing demand for chiral amine intermediates like (3R)-N-(oxetan-3-yl)piperidin-3-amine in the development of central nervous system (CNS) therapeutics. Researchers are actively investigating its role as a precursor for neurotransmitter modulators, with particular interest in its potential applications for neurodegenerative diseases and cognitive disorders. The oxetane group in its structure is known to improve metabolic stability and solubility, addressing key challenges in modern drug design.

Synthetic approaches to 1349699-84-8 typically involve asymmetric synthesis or chiral resolution techniques to ensure high enantiomeric purity. The compound's logP value and hydrogen bond donor/acceptor profile make it particularly interesting for blood-brain barrier penetration, a critical factor in CNS drug development. Current optimization strategies focus on improving yield and scalability of production methods to meet the growing needs of medicinal chemistry programs.

From a structure-activity relationship (SAR) perspective, the oxetan-3-yl substituent in (3R)-N-(oxetan-3-yl)piperidin-3-amine offers distinct advantages over traditional N-alkyl or N-aryl derivatives. This modification has been shown to enhance target selectivity while reducing off-target effects in several preclinical studies. The compound's molecular weight (198.27 g/mol) and polar surface area (32.5 Ų) fall within optimal ranges for orally bioavailable drugs, further increasing its appeal to drug developers.

Analytical characterization of CAS 1349699-84-8 typically involves HPLC for purity assessment, chiral chromatography for enantiomeric excess determination, and NMR spectroscopy for structural confirmation. Recent advances in process chemistry have enabled the production of this compound with >99% enantiomeric purity, meeting the stringent requirements of pharmaceutical applications. Stability studies indicate good shelf life under standard storage conditions, though protection from moisture and oxygen is recommended for long-term preservation.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased the relevance of (3R)-N-(oxetan-3-yl)piperidin-3-amine as a valuable scaffold for library development. Its balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for generating lead compounds with improved drug-like properties. Several patent applications have emerged in recent years claiming derivatives of this core structure for various therapeutic indications.

Environmental and green chemistry considerations are increasingly influencing the synthesis of 1349699-84-8. Recent publications describe catalytic methods that reduce organic solvent consumption and minimize waste generation. These sustainable approaches align with the pharmaceutical industry's commitment to Process Mass Intensity (PMI) reduction while maintaining high chemical purity and yield standards.

From a commercial perspective, (3R)-N-(oxetan-3-yl)piperidin-3-amine is available from specialty chemical suppliers as a research-grade material, with pricing reflecting its chiral purity and scale of production. The compound's patent status and freedom-to-operate position make it attractive for both academic and industrial research programs. Current market analysis suggests growing demand for this building block in the contract research organization (CRO) sector.

Future research directions for CAS 1349699-84-8 likely include exploration of its biocatalytic synthesis, further SAR studies to expand its therapeutic applications, and development of improved formulation strategies for preclinical testing. The compound's unique structural features continue to inspire novel medicinal chemistry approaches, particularly in areas requiring CNS penetration and target engagement optimization.